methyl 3-[(aminocarbonyl)oxy]benzoate

• IUPAC Name: methyl 3-carbamoyloxybenzoate
• InChI: InChI=1S/C9H9NO4/c1-13-8(11)6-3-2-4-7(5-6)14-9(10)12/h2-5H,1H3,(H2,10,12)
• InChI Key: OLAROKCBKVJCHU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC=C1)OC(=O)N
• Molecular Formula: C9H9NO4
• Molecular Weight: 195.17 g/mol

Description

Methyl 3-[(aminocarbonyl)oxy]benzoate, also known as Moclobemide, is a reversible inhibitor of monoamine oxidase A (MAO-A) that is used as an antidepressant. It was first developed in the 1980s and has since been used to treat depression and anxiety disorders.

Mechanism of Action

Methyl 3-[(aminocarbonyl)oxy]benzoate works by inhibiting the enzyme monoamine oxidase A (MAO-A). MAO-A is responsible for the breakdown of neurotransmitters such as serotonin, norepinephrine, and dopamine. By inhibiting MAO-A, methyl 3-[(aminocarbonyl)oxy]benzoate increases the levels of these neurotransmitters in the brain, which can improve mood and reduce anxiety.
Biochemical and Physiological Effects:
methyl 3-[(aminocarbonyl)oxy]benzoate has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of serotonin, norepinephrine, and dopamine in the brain. It has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is important for the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the advantages of using methyl 3-[(aminocarbonyl)oxy]benzoate in lab experiments is that it is a reversible inhibitor of MAO-A. This means that it can be easily washed out of cells or tissues, allowing for the study of the effects of MAO-A inhibition on specific pathways or processes. However, one limitation of using methyl 3-[(aminocarbonyl)oxy]benzoate is that it is not very potent compared to other MAO inhibitors. This means that higher concentrations of methyl 3-[(aminocarbonyl)oxy]benzoate may be needed to achieve the desired effects.

Future Directions

There are a number of future directions for research on methyl 3-[(aminocarbonyl)oxy]benzoate. One area of interest is its potential use in treating other psychiatric disorders such as obsessive-compulsive disorder and post-traumatic stress disorder. Another area of interest is its potential use in combination with other drugs or therapies to enhance its effects. Finally, there is interest in developing more potent and selective MAO inhibitors that could be used for a variety of therapeutic applications.

Synthesis Methods

Methyl 3-[(aminocarbonyl)oxy]benzoate is synthesized by reacting 3-nitrobenzoic acid with methylamine to form the corresponding amide. The amide is then reacted with phosgene to form the corresponding acid chloride. Finally, the acid chloride is reacted with hydroxylamine to form methyl 3-[(aminocarbonyl)oxy]benzoate.

Scientific Research Applications

Methyl 3-[(aminocarbonyl)oxy]benzoate has been extensively studied for its use in treating depression and anxiety disorders. It has been shown to be effective in treating both major depressive disorder and social anxiety disorder. In addition, it has been studied for its potential use in treating other psychiatric disorders such as obsessive-compulsive disorder and post-traumatic stress disorder.